Cas no 898425-39-3 (2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-N-(3-methylbutyl)-2-oxoacetamide)

• Product Name: 2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-N-(3-methylbutyl)-2-oxoacetamide
• CAS No: 898425-39-3
• MF: C₂₁H₃₁N₃O₅S
• MW: 437.552944421768
• CID: 5482121
• PubChem ID: 18577946
• Update Time: 2025-10-28

2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-N-(3-methylbutyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 898425-39-3
• HMS3011G22
• 2-[4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(3-methylbutyl)-2-oxoacetamide
• N-isopentyl-2-oxo-2-(4-tosyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)acetamide
• MLS001237345
• AKOS024667992
• F2663-0386
• CHEMBL2136479
• N-(3-methylbutyl)-2-[4-(4-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-2-oxoacetamide
• SMR000812035
• 2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-N-(3-methylbutyl)-2-oxoacetamide

• Inchi： 1S/C21H31N3O5S/c1-16(2)8-11-22-19(25)20(26)23-12-9-21(10-13-23)24(14-15-29-21)30(27,28)18-6-4-17(3)5-7-18/h4-7,16H,8-15H2,1-3H3,(H,22,25)
• InChI Key： QYXQRAABTAVGGD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCOC21CCN(C(C(NCCC(C)C)=O)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 437.19844227g/mol
• Monoisotopic Mass: 437.19844227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Additional information on 2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-N-(3-methylbutyl)-2-oxoacetamide

Compound CAS No 898425-39-3: 2-4-(4-Methylbenzenesulfonyl)-1-Oxa-4,8-Diazaspiro[4.5]Decan-8-Yl-N-(3-Methylbutyl)-2-Oxoacetamide

The compound with CAS No 898425-39-3, named 2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl-N-(3-methylbutyl)-2-oxoacetamide, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The presence of the 1-oxa and diazaspiro[4.5]decan groups indicates a highly functionalized structure, making it a promising candidate for advanced chemical research and development.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to combine multiple pharmacophores in a single molecule. The sulfonyl group in this compound is known for its stability and ability to enhance the bioavailability of drugs. Additionally, the N-(3-methylbutyl) substituent suggests potential for lipophilic interactions, which could be advantageous in designing drugs with improved solubility and permeability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including Suzuki coupling and Stille coupling, to construct the spiro ring system. The use of microwave-assisted synthesis has also been reported, enabling faster reaction times and higher yields. These advancements underscore the importance of modern synthetic techniques in producing complex molecules like CAS No 898425-39-3.

From a structural perspective, the molecule exhibits a high degree of symmetry and complexity. The spiro[4.5]decan core provides a rigid framework that can be further modified to introduce additional functionalities. The oxoacetamide group at position 2 adds to the molecule's versatility, potentially enabling it to act as a precursor for other bioactive compounds.

Recent research has focused on the biological activity of this compound, particularly its potential as an enzyme inhibitor or receptor antagonist. In vitro studies have shown promising results, with the compound demonstrating selective binding to certain protein targets. These findings suggest that CAS No 898425-39-3 could serve as a lead compound for drug discovery programs targeting diseases such as cancer or neurodegenerative disorders.

The application of computational chemistry tools has played a pivotal role in understanding the properties of this compound. Molecular docking studies have revealed key interactions between the molecule and its target proteins, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have been used to predict the electronic properties of the compound, aiding in its optimization for therapeutic applications.

In terms of industrial applications, this compound could find use in the development of advanced materials or as an intermediate in the synthesis of more complex molecules. Its unique structure makes it an attractive candidate for research in areas such as polymer chemistry or catalysis.

The study of CAS No 898425-39-3 represents a significant contribution to the field of organic chemistry. Its intricate structure and potential biological activity make it a valuable subject for further investigation. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in both academic and industrial settings.